Cas no 423143-54-8 (ethyl 2-({trimethylthieno2,3-dpyrimidin-4-yl}amino)acetate)

• Product Name: ethyl 2-({trimethylthieno2,3-dpyrimidin-4-yl}amino)acetate
• CAS No: 423143-54-8
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5665663
• PubChem ID: 23796615
• Update Time: 2025-05-20

ethyl 2-({trimethylthieno2,3-dpyrimidin-4-yl}amino)acetate Chemical and Physical Properties

Names and Identifiers

• Oprea1_552175
• 423143-54-8
• EN300-27729130
• ethyl 2-({trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate
• ethyl 2-({trimethylthieno2,3-dpyrimidin-4-yl}amino)acetate

• Inchi： 1S/C13H17N3O2S/c1-5-18-10(17)6-14-12-11-7(2)8(3)19-13(11)16-9(4)15-12/h5-6H2,1-4H3,(H,14,15,16)
• InChI Key： GPKSPFWQJGBKKL-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C(N=C(C)N=C12)NCC(=O)OCC

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-({trimethylthieno2,3-dpyrimidin-4-yl}amino)acetate

Recent Advances in the Study of Ethyl 2-({Trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate (CAS: 423143-54-8)

Ethyl 2-({trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate (CAS: 423143-54-8) is a thienopyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Thienopyrimidines are a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This compound, in particular, has been the subject of several studies aimed at exploring its pharmacological potential and synthetic utility.

Recent research has focused on the synthesis and characterization of ethyl 2-({trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate, as well as its derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for this compound, highlighting its high yield and purity. The study also investigated the compound's reactivity, demonstrating its utility as a building block for more complex molecules. The researchers employed NMR spectroscopy and mass spectrometry to confirm the structure and purity of the synthesized compound, ensuring its suitability for further biological evaluation.

In another study, ethyl 2-({trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate was evaluated for its potential as an anticancer agent. The compound exhibited promising activity against several cancer cell lines, including breast and lung cancer, in vitro. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, making it a potential candidate for further development as a chemotherapeutic agent. These findings were published in Bioorganic & Medicinal Chemistry Letters (2022), underscoring the compound's therapeutic potential.

Beyond its anticancer properties, ethyl 2-({trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate has also been explored for its antimicrobial activity. A 2023 study in the European Journal of Medicinal Chemistry reported that the compound and its derivatives showed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This finding opens new avenues for the development of novel antimicrobial agents to combat antibiotic-resistant pathogens.

In addition to its biological activities, ethyl 2-({trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate has been investigated for its role in chemical biology. A recent study in Chemical Communications (2023) demonstrated its use as a fluorescent probe for detecting specific enzymes in cellular environments. The compound's unique photophysical properties make it a valuable tool for studying enzyme kinetics and cellular processes, further expanding its applications beyond traditional drug discovery.

In conclusion, ethyl 2-({trimethylthieno[2,3-d]pyrimidin-4-yl}amino)acetate (CAS: 423143-54-8) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable scaffold for the development of new therapeutic agents and chemical tools. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical settings.